Cas no 1551493-44-7 (5-Cyclopentyl-1-methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-Cyclopentyl-1-methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1551493-44-7
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5740432
• PubChem ID: 83873586
• Update Time: 2025-05-24

5-Cyclopentyl-1-methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1590855
• 1551493-44-7
• 5-Cyclopentyl-1-methyl-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 5-cyclopentyl-1-methyl-

• Inchi： 1S/C8H14N4/c1-12-7(10-8(9)11-12)6-4-2-3-5-6/h6H,2-5H2,1H3,(H2,9,11)
• InChI Key： HYOUQMWZCKTMFF-UHFFFAOYSA-N
• SMILES： N1(C)C(C2CCCC2)=NC(N)=N1

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 363.0±25.0 °C(Predicted)
• pka: 5.49±0.10(Predicted)

Additional information on 5-Cyclopentyl-1-methyl-1H-1,2,4-triazol-3-amine

5-Cyclopentyl-1-methyl-1H-1,2,4-triazol-3-amine: A Comprehensive Overview

The compound 5-Cyclopentyl-1-methyl-1H-1,2,4-triazol-3-amine (CAS No. 1551493-44-7) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and reactivity. The structure of 5-Cyclopentyl-1-methyl-1H-1,2,4-triazol-3-amine incorporates a cyclopentyl group attached to the triazole ring, along with a methyl group at the 1-position and an amine group at the 3-position. These structural features contribute to its versatile reactivity and make it a valuable compound in organic synthesis.

Recent studies have highlighted the importance of 5-Cyclopentyl-1-methyl-1H-1,2,4-triazol-3-amine in the field of medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules. For instance, its ability to undergo click chemistry reactions has been leveraged to develop novel drug candidates with improved pharmacokinetic properties. The cyclopentyl group in the molecule adds rigidity and hydrophobicity, which are desirable traits for enhancing drug-like properties such as solubility and bioavailability.

In addition to its role in drug discovery, 5-Cyclopentyl-1-methyl-1H-1,2,4-triazol-3-amine has also found applications in materials science. Its ability to form stable coordination complexes with transition metals has made it a promising candidate for catalytic applications. Recent research has demonstrated its effectiveness as a ligand in asymmetric catalysis, where it facilitates the synthesis of enantioselective products with high efficiency.

The synthesis of 5-Cyclopentyl-1-methyl-1H-1,2,4-triazol

From an environmental standpoint, 5-Cyclopentyl

Looking ahead, the versatility of 5-Cyclopentyl